Cas no 4774-24-7 (2-(piperazin-1-yl)quinoline)

• Product Name: 2-(piperazin-1-yl)quinoline
• CAS No: 4774-24-7
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• MDL: MFCD00242605
• CID: 45309
• PubChem ID: 5011
• Update Time: 2025-05-21

2-(piperazin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(Piperazin-1-yl)quinoline
• 2-(1-piperazinyl)quinoline
• 2-Piperazin-1-yl-quinoline
• QUIPAZINE
• Quipazine dimaleate
• 2-(1-Piperazino)quinoline
• 2-Piperazin-1-ylquinoline
• Quinoline, 2-(1-piperazinyl)-
• Quipazine [INN]
• 1-(2-Quinolinyl)piperazine
• Quipazinum [INN-Latin]
• Quipazina [INN-Spanish]
• 1-(2-Quinolyl)piperazine
• 2-(1-Piperazinyl)chinolin
• 4WCY05C0SJ
• 2-quinolylpiperazine
• Quipazinum
• Quipazina
• Spectrum_001733
• piperazin-1-yl-quinoline
• A
• BRD-K77925998-001-01-3
• KBio3_002971
• Tocris-0629
• DivK1c_000911
• BSPBio_000554
• BRD-K77925998-050-02-8
• L000958
• Prestwick0_000617
• KBio2_002213
• CS-0072166
• CHEBI:93368
• DTXSID3046952
• HY-W028142
• Oprea1_342540
• GTPL173
• CCG-205099
• Prestwick2_000617
• AB00053761-06
• BPBio1_000610
• VU0005330-3
• Q7272557
• SPBio_002773
• XRXDAJYKGWNHTQ-UHFFFAOYSA-N
• KBio1_000911
• CHEMBL18772
• BSPBio_003467
• FT-0635438
• 2-Piperazin-1-yl-quinoline(Quipazine)
• BDBM50014407
• KBioGR_001818
• Spectrum3_001824
• Prestwick3_000617
• Biomol-NT_000103
• Spectrum2_001182
• AB05466
• BRD-K77925998-332-03-8
• KBio2_004781
• UNII-4WCY05C0SJ
• SPBio_001223
• F3306-0004
• NCGC00015872-02
• SBI-0050992.P003
• MFCD00242605
• NCGC00015872-03
• Spectrum4_001259
• NCGC00015872-01
• Lopac-Q-1004
• EN300-39715
• 2-(piperazin-1-yl)-quinoline
• NCGC00024694-02
• SY238379
• Lopac0_001019
• AB00053761_11
• BPBio1_001393
• A827323
• Prestwick1_000617
• Q-103520
• 1-(quinolin-2-yl)piperazine
• NCGC00015872-04
• 2-Piperazin-1-yl-quinoline (Quipazine)
• AS-38262
• NCGC00024694-03
• NCGC00024694-01
• IDI1_000911
• AKOS000124312
• NCGC00015872-06
• BRN 0196945
• CAS-4774-24-7
• AB00053761
• 2-Piperazin-1-yl-quinoline;2-(piperazin-1-yl)quinoline
• AB00053761_12
• 5-23-03-00069 (Beilstein Handbook Reference)
• AC-22858
• 4774-24-7
• SCHEMBL322181
• 130895-61-3
• KBioSS_002213
• KBio2_007349
• NINDS_000911
• BCP23281
• BRD-K77925998-332-04-6
• 2-(1-piperazinyl)-quinoline
• STL308727
• BRD-K77925998-364-01-5
• DB-021505
• Quipazina (INN-Spanish)
• DTXCID1026952
• BRD-K77925998-050-14-3
• Quipazinum (INN-Latin)
• 2-(piperazin-1-yl)quinoline

• MDL： MFCD00242605
• Inchi： 1S/C13H15N3/c1-2-4-12-11(3-1)5-6-13(15-12)16-9-7-14-8-10-16/h1-6,14H,7-10H2
• InChI Key： XRXDAJYKGWNHTQ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3C=CC=CC=3N=2)CCNCC1
• BRN： 0196945

Computed Properties

• Exact Mass: 445.14900
• Monoisotopic Mass: 213.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 28.2

Experimental Properties

• Color/Form: Solid
• Density: 1.2±0.1 g/cm3
• Boiling Point: 403.7±25.0°C at 760 mmHg
• Flash Point: 198.0±23.2 °C
• Refractive Index: 1.628
• PSA: 177.36000
• LogP: 1.46180
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(piperazin-1-yl)quinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• RTECS：VC2513500
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 2-(piperazin-1-yl)quinoline

Comprehensive Overview of 2-(piperazin-1-yl)quinoline (CAS No. 4774-24-7): Properties, Applications, and Research Insights

2-(piperazin-1-yl)quinoline (CAS No. 4774-24-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This compound, often referred to by its CAS number 4774-24-7, combines a quinoline core with a piperazine moiety, making it a valuable scaffold in drug discovery and material science. Researchers and industry professionals frequently search for terms like "2-(piperazin-1-yl)quinoline synthesis", "CAS 4774-24-7 applications", and "quinoline derivatives in medicine", reflecting its growing relevance in modern science.

The molecular structure of 2-(piperazin-1-yl)quinoline features a quinoline ring system, which is known for its aromaticity and electron-rich properties, coupled with a piperazine group that enhances its solubility and bioavailability. This combination has led to its exploration in various therapeutic areas, including central nervous system (CNS) drug development and antimicrobial agents. Recent studies have highlighted its potential as a kinase inhibitor, a topic of high interest in cancer research, as evidenced by the surge in searches for "quinoline-based kinase inhibitors" and "piperazine derivatives in oncology".

In addition to its pharmaceutical applications, CAS No. 4774-24-7 is also investigated for its role in organic electronics and catalysis. The compound's ability to act as a ligand or intermediate in synthetic pathways makes it a cornerstone in the development of advanced materials. For instance, its use in metal-organic frameworks (MOFs) has been a trending topic, with queries like "quinoline-piperazine MOFs" gaining traction in academic circles. This dual utility in both life sciences and material science underscores its interdisciplinary importance.

The synthesis of 2-(piperazin-1-yl)quinoline typically involves the coupling of quinoline derivatives with piperazine under controlled conditions. Optimizing this process is a frequent subject of research, as indicated by searches for "efficient synthesis of 4774-24-7" and "green chemistry approaches for quinoline-piperazine compounds". Environmental sustainability in chemical synthesis is a hot-button issue, and this compound's production methods are no exception. Recent advancements have focused on catalyst-free reactions and solvent-free techniques, aligning with the global push toward greener chemistry.

From a commercial perspective, 2-(piperazin-1-yl)quinoline is available in various purity grades to meet the demands of research and industrial applications. Suppliers often highlight its high-purity formulations and custom synthesis options, catering to the needs of diverse sectors. The compound's stability under standard conditions and compatibility with common solvents further enhance its practicality, making it a staple in laboratories worldwide.

Looking ahead, the future of CAS No. 4774-24-7 appears promising, with ongoing studies exploring its potential in neuroprotective therapies and smart materials. As the scientific community continues to uncover new applications, this compound is poised to remain a focal point in both academic and industrial research. Its adaptability and broad utility ensure that it will stay relevant in addressing some of the most pressing challenges in chemistry and medicine.